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Compound of Interest

2-(4-Methylpyridin-2-YL )acetic
Compound Name: d
aci

Cat. No.: B128190

Essential Safety and Handling Guide for 2-(4-
Methylpyridin-2-YL)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-(4-
Methylpyridin-2-YL)acetic acid (CAS No. 149605-62-9). The following protocols are based on

the available GHS hazard information for this specific compound and safety data for analogous
pyridine carboxylic acids and derivatives.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on available data, 2-(4-Methylpyridin-2-YL)acetic acid should be handled as a
compound that may cause eye, skin, and respiratory irritation.[1] The primary routes of
exposure are inhalation, ingestion, and skin/eye contact. Adherence to the following PPE
guidelines is mandatory to minimize risk.

Recommended Personal Protective Equipment
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Protection Type Recommended Equipment  Specification Examples

Safety glasses with side-
Eye Protection shields or chemical safety ANSI Z87.1-compliant

goggles.[2][3]

Butyl rubber gloves are
recommended for prolonged
Chemical-resistant gloves. A contact. Nitrile gloves may be
Skin Protection standard lab coat must be used for incidental splash
worn and fully buttoned.[2][4] protection but should be
changed immediately upon
contact.[4][5][6]

NIOSH-approved respirator Use in a well-ventilated area or
) ) (e.g., N95 dust mask) if under a chemical fume hood is
Respiratory Protection o ] . )
handling fine powders or the primary engineering
generating dust.[2] control.[2][4]

Glove Compatibility Data for Pyridine (Analogous Compound)

. Breakthrough Time ) ) .
Glove Material . Degradation Rating Recommendation
(minutes)

Recommended for
Butyl Rubber > 480 Excellent ]
prolonged handling

o Not recommended for
10 - 30 (conflicting

Nitrile Rubber data suggests <1)[5]
[6]

Poor/Not prolonged contact;
Recommended suitable for splash

protection only

Note: Data is for Pyridine. It is crucial to consult the manufacturer's specific glove compatibility
charts.

Operational Plan: Safe Handling Protocol
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Adherence to a strict operational protocol is essential. The following workflow provides a step-
by-step guide for the safe handling of 2-(4-Methylpyridin-2-YL)acetic acid, from preparation
to disposal.
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Preparation

Review Safety Data
(Compound and Analogs)

Ensure Emergency Equipment is Accessible
(Eyewash, Shower, Spill Kit)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Hangling

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Avoid Inhalation of Dust
and Direct Contact

Weigh and Handle with Care
Using Non-Sparking Tools

Post-Handling & Disposal

Decontaminate Work Surfaces

Remove and Dispose of Dispose of Chemical Waste
Contaminated PPE Properly in Labeled, Sealed Containers

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(4-Methylpyridin-2-YL)acetic acid.
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Emergency and Disposal Plans

Spill Response Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate Immediate Area
(if necessary)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain Spill with Inert Absorbent
(e.g., Vermiculite, Sand)

:

Collect Absorbed Material
into a Sealed Container

:

Decontaminate Spill Area

:

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.

First Aid Measures
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1] Seek immediate medical attention.

« If on Skin: Immediately wash with plenty of soap and water.[7] Remove contaminated
clothing. If skin irritation occurs, get medical advice/attention.

e If Inhaled: Remove person to fresh air and keep comfortable for breathing. If you feel unwell,
call a poison center or doctor.

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.

Disposal Plan Proper disposal is crucial to prevent environmental contamination.

e Unused Chemical: Dispose of as hazardous waste through a licensed disposal company.[8]
[9] Rotary kiln incineration is a common method for pyridine-based waste.[9] Do not dispose
of down the drain.

o Contaminated Labware: Rinse with a suitable solvent (e.g., ethanol or acetone) and collect
the rinsate as hazardous waste. Dispose of glassware in a designated container.

o Contaminated PPE: Dispose of as hazardous waste in accordance with institutional and local
regulations.

Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols. Ensure waste containers are properly labeled with the chemical
name and associated hazards.

Experimental Protocol: Decontamination of
Surfaces

This protocol details the steps for decontaminating a laboratory surface after incidental contact
with 2-(4-Methylpyridin-2-YL)acetic acid.

Objective: To effectively neutralize and remove chemical residue from a standard laboratory
workbench.
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Materials:

Decontamination solution (e.g., 70% ethanol)

Absorbent pads

Two clean washcloths

Appropriate PPE (butyl rubber gloves, safety goggles, lab coat)

Hazardous waste disposal bags

Procedure:

Preparation: Ensure the affected area is clear of all equipment and materials. Confirm that
you are wearing the appropriate PPE.

Initial Absorption: Gently place absorbent pads over the contaminated area to soak up any
visible residue without wiping, to avoid spreading the contaminant.

First Decontamination Wash: Moisten a clean washcloth with the decontamination solution.
Wipe the surface in a single direction, starting from the outer edge of the contaminated area
and moving inward. Do not scrub back and forth.

Collection: Place the used washcloth and absorbent pads into a labeled hazardous waste
bag.

Second Decontamination Wash: Using a new, clean washcloth moistened with fresh
decontamination solution, repeat the wiping process to ensure all residue is removed.

Final Rinse: Lightly spray the area with deionized water and wipe dry with a clean, dry cloth.

Disposal: Place all used cleaning materials into the hazardous waste bag, seal it, and
dispose of it according to your institution's EHS guidelines.

Post-Decontamination: Remove PPE and wash hands thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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